Cas no 1638768-95-2 (methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate)

• Product Name: methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate
• CAS No: 1638768-95-2
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 5102369
• Update Time: 2025-11-02

methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)-, methyl ester
• methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate

• Inchi： 1S/C14H15ClN2O2/c1-19-13(18)14(5-2-3-6-14)17-7-4-10-8-11(15)9-16-12(10)17/h4,7-9H,2-3,5-6H2,1H3
• InChI Key： UMONERPXGDSHFM-UHFFFAOYSA-N
• SMILES： C1(N2C3=NC=C(Cl)C=C3C=C2)(C(OC)=O)CCCC1

Additional information on methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate

Methyl 1-{5-Chloro-1H-Pyrrolo[2,3-b]Pyridin-1-yl}Cyclopentane-1-Carboxylate (CAS 1638768-95-2): A Comprehensive Overview

Methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate (CAS 1638768-95-2) is an innovative heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This pyrrolopyridine derivative belongs to a class of nitrogen-containing bicyclic aromatic systems, which are increasingly recognized for their potential in drug discovery and material science applications.

The molecular structure of this compound combines a 5-chloro-1H-pyrrolo[2,3-b]pyridine moiety with a cyclopentanecarboxylate ester group, creating unique physicochemical properties. With a molecular weight of 278.73 g/mol, this compound exhibits moderate lipophilicity (predicted logP ~2.8) and good stability under standard laboratory conditions. Researchers particularly value its balanced solubility profile - showing limited water solubility but excellent solubility in common organic solvents like DMSO, methanol, and dichloromethane.

Recent studies highlight the growing importance of pyrrolopyridine-based compounds in medicinal chemistry. The methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate structure serves as a versatile scaffold for developing kinase inhibitors, with potential applications in oncology and inflammatory diseases. Its molecular architecture allows for multiple points of modification, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In synthetic chemistry, this compound demonstrates remarkable reactivity patterns. The 5-chloro substituent offers an excellent handle for further functionalization through cross-coupling reactions, while the ester group can be readily hydrolyzed or reduced to access various derivatives. These characteristics make CAS 1638768-95-2 a valuable building block for constructing more complex molecular architectures.

The pharmaceutical industry has shown increasing interest in this compound class due to their promising biological activities. Preliminary research suggests that pyrrolo[2,3-b]pyridine derivatives may interact with various biological targets, including protein kinases and G-protein coupled receptors. While specific clinical applications of methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate are still under investigation, its structural features align with current trends in small molecule drug development.

From a synthetic perspective, the preparation of CAS 1638768-95-2 typically involves multi-step organic transformations. Common routes start with appropriately substituted pyrrolopyridine precursors, followed by N-alkylation with activated cyclopentane derivatives. The methyl ester group is usually introduced in the final steps to preserve its reactivity for downstream applications. Process optimization continues to be an active area of research to improve yields and reduce production costs.

Analytical characterization of this compound requires advanced techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly employed for purity assessment, while structural confirmation typically combines ¹H/¹³C NMR spectroscopy and mass spectrometry. The 5-chloro-1H-pyrrolo[2,3-b]pyridine core produces distinctive aromatic proton signals between 7.5-8.5 ppm in ¹H NMR spectra, serving as a diagnostic feature for compound identification.

Storage and handling recommendations for methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate follow standard laboratory practices for organic compounds. It should be kept in tightly sealed containers under inert atmosphere at temperatures between 2-8°C for long-term storage. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the material in powder form.

The commercial availability of CAS 1638768-95-2 has expanded in recent years, with several specialty chemical suppliers offering the compound in research quantities. Current market trends indicate growing demand for such pharmaceutical intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery projects. Pricing varies depending on purity specifications and order quantities.

Future research directions for this compound class may explore its potential in emerging therapeutic areas. The combination of pyrrolopyridine and cyclopentane carboxylate moieties offers opportunities for developing novel chemical probes and tool compounds. Additionally, the compound's photophysical properties warrant investigation for potential applications in materials science, such as organic electronics or fluorescent markers.

For researchers working with methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate, proper analytical documentation is essential. Certificate of Analysis (CoA) should include detailed information about purity (typically ≥95% by HPLC), residual solvent content, and comprehensive spectroscopic data. These quality control measures ensure reproducible results in downstream applications.

Environmental and safety considerations for this compound follow standard protocols for organic chemicals. While comprehensive ecotoxicological data may be limited for CAS 1638768-95-2, prudent laboratory practices recommend containment to prevent environmental release. Waste disposal should comply with local regulations for organic chemical waste, preferably through licensed hazardous waste management providers.

Intellectual property landscapes surrounding pyrrolo[2,3-b]pyridine derivatives continue to evolve. Researchers should conduct thorough patent searches before developing commercial applications of methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate, as various pharmaceutical companies have filed claims on related structures. The compound's exact patent status may vary by jurisdiction and intended use.

In conclusion, methyl 1-{5-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate (CAS 1638768-95-2) represents an important addition to the toolbox of medicinal chemists and researchers. Its unique structural features, synthetic versatility, and potential biological activities make it a compound of significant interest in contemporary chemical research. As understanding of its properties and applications continues to grow, this pyrrolopyridine derivative will likely play an increasingly important role in the development of novel therapeutic agents and functional materials.